![molecular formula C17H19FN2O3 B2663830 5-cyclopropyl-N-(2-(2-fluorophenyl)-2-methoxypropyl)isoxazole-3-carboxamide CAS No. 1798039-17-4](/img/structure/B2663830.png)
5-cyclopropyl-N-(2-(2-fluorophenyl)-2-methoxypropyl)isoxazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-cyclopropyl-N-(2-(2-fluorophenyl)-2-methoxypropyl)isoxazole-3-carboxamide, also known as CPI-444, is a small molecule inhibitor that targets the adenosine A2A receptor. This molecule has gained significant attention in the field of cancer research due to its potential as an immunotherapy agent.
Scientific Research Applications
- CPC-303 has shown promise as an analgesic agent. Researchers have explored its interaction with specific receptors in the central nervous system, particularly the cannabinoid CB1 receptor . By modulating pain pathways, it may offer an alternative to traditional opioids for managing chronic pain .
- Neurodegenerative disorders, such as Alzheimer’s and Parkinson’s diseases, involve oxidative stress and inflammation. CPC-303 exhibits antioxidant and anti-inflammatory properties, making it a potential candidate for neuroprotection. Studies have investigated its effects on neuronal survival and cognitive function.
Pain Management and Analgesia
Neuroprotection and Neurodegenerative Diseases
Russo, E. B., Burnett, A., Hall, B., & Parker, K. K. (2005). Agonistic properties of cannabidiol at 5-HT1a receptors. Neurochemical Research, 30(8), 1037–1043. Esposito, G., De Filippis, D., Maiuri, M. C., De Stefano, D., Carnuccio, R., Iuvone, T., & Steardo, L. (2006). Cannabidiol inhibits inducible nitric oxide synthase protein expression and nitric oxide production in β-amyloid stimulated PC12 neurons through p38 MAP kinase and NF-κB involvement. Neuroscience Letters, 399(1–2), 91–95. : Scott, K. A., Dalgleish, A. G., & Liu, W. M. (2014). The combination of cannabidiol and Δ9-tetrahydrocannabinol enhances the anticancer effects of radiation in an orthotopic murine glioma model. Molecular Cancer Therapeutics, 13(12), 2955–2967. : Nagarkatti, P., Pandey, R., Rieder, S. A., Hegde, V. L., & Nagarkatti, M. (2009). Cannabinoids as novel anti-inflammatory drugs. Future Medicinal Chemistry, 1(7), 1333–1349. : Parray, H. A., Shrivastava, S., & Tiwari, P. (2016). Cannabinoids: A new hope for breast cancer therapy? Cancer Biology & Therapy, 17(4), 353–361. : Wu, H. Y., Yang, L. L., & Batista, M. T. (2019). Antiviral activities of cannabidiol and cannabigerol. Scientific Reports, 9(1), 1–13.
properties
IUPAC Name |
5-cyclopropyl-N-[2-(2-fluorophenyl)-2-methoxypropyl]-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19FN2O3/c1-17(22-2,12-5-3-4-6-13(12)18)10-19-16(21)14-9-15(23-20-14)11-7-8-11/h3-6,9,11H,7-8,10H2,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWODBWYSZGVKDQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)C1=NOC(=C1)C2CC2)(C3=CC=CC=C3F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-cyclopropyl-N-(2-(2-fluorophenyl)-2-methoxypropyl)isoxazole-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.